Fmoc-beta-cyclopentyl-DL-alanine
Overview
Description
“Fmoc-beta-cyclopentyl-DL-alanine” is a derivative of the amino acid alanine . It is also known as “Fmoc-3-cyclopentyl-DL-alanine” and "a- (Fmoc-amino)cyclopentanepropanoic acid" . The Fmoc group (9-fluorenylmethyloxycarbonyl) is a protective group used in peptide synthesis .
Synthesis Analysis
“Fmoc-beta-cyclopentyl-DL-alanine” is used in peptide synthesis . It is a versatile reagent for solid-phase peptide synthesis and is used as a linker to synthesize peptides on a monolithic GMA-EDMA (glycidyl methacrylate-co-ethylene dimethacrylate) matrix .Molecular Structure Analysis
The molecular formula of “Fmoc-beta-cyclopentyl-DL-alanine” is C23H25NO4 . Its molecular weight is 379.45 .Chemical Reactions Analysis
“Fmoc-beta-cyclopentyl-DL-alanine” is a derivative of the amino acid alanine . It is also known as “Fmoc-3-cyclopentyl-DL-alanine” and "a- (Fmoc-amino)cyclopentanepropanoic acid" .Physical And Chemical Properties Analysis
“Fmoc-beta-cyclopentyl-DL-alanine” has a molecular weight of 379.449 . It has a density of 1.2±0.1 g/cm3 . Its boiling point is 598.0±33.0 °C at 760 mmHg . The flash point is 315.4±25.4 °C .Scientific Research Applications
Hydrogel Formation
Fmoc-beta-cyclopentyl-DL-alanine can be used in the formation of biofunctional hydrogel materials . These hydrogels are formed through the self-assembly of peptide derivatives, creating supramolecular nanostructures and their three-dimensional networks . This application is particularly useful in the biomedical field, where such hydrogels can be used for various purposes, including drug delivery and tissue engineering .
Self-Assembly
The compound has been found to have a significant influence on the morphology of the supramolecular nanostructure as well as the hydrogel formation ability . This property is crucial in the creation of various biofunctional materials .
Peptide Synthesis
Fmoc-beta-cyclopentyl-DL-alanine is used as a linker to synthesize peptides on a monolithic GMA-EDMA (glycidyl methacrylate-co-ethylene dimethacrylate) matrix via Fmoc solid phase peptide synthesis . This application is particularly important in the field of biochemistry and molecular biology.
Biomedical Applications
Fmoc-beta-cyclopentyl-DL-alanine can be used in the development of self-supporting hydrogels based on Fmoc-derivatized cationic hexapeptides for potential biomedical applications . These hydrogels can support cell adhesion, survival, and duplication, making them suitable for tissue engineering .
Fabrication of Supramolecular Nanostructures
The compound can be used in the fabrication of supramolecular nanostructures . These nanostructures have attracted rapidly increasing attention for the fabrication of various biofunctional materials .
Bioprinting Applications
Fmoc-beta-cyclopentyl-DL-alanine can be used in bioprinting applications . The compound’s ability to form stable hydrogels makes it an ideal material for bioprinting, a technology that has significant potential in tissue engineering and regenerative medicine .
Mechanism of Action
Target of Action
It is known that this compound is a versatile reagent for solid phase peptide synthesis , suggesting that it may interact with various proteins or peptides during the synthesis process.
Mode of Action
Fmoc-beta-cyclopentyl-DL-alanine is used as a linker to synthesize peptides on a monolithic GMA-EDMA (glycidyl methacrylate-co-ethylene dimethacrylate) matrix via Fmoc solid phase peptide synthesis .
Action Environment
It is known that this compound is stored at a temperature of 2-8°c , suggesting that temperature may play a role in maintaining its stability.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-cyclopentyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO4/c25-22(26)21(13-15-7-1-2-8-15)24-23(27)28-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,15,20-21H,1-2,7-8,13-14H2,(H,24,27)(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZVRXJTMCMDNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
CAS RN |
1219422-04-4 |
Source
|
| Record name | 3-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-Phenylethyl)-2-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid](/img/structure/B3091846.png)
![2-(Tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid](/img/structure/B3091852.png)
